Cas no 126192-46-9 (1,1'-dioctadecyl-4,4'-bipyridinium diperchlorate)

• Product Name: 1,1'-dioctadecyl-4,4'-bipyridinium diperchlorate
• CAS No: 126192-46-9
• MF: C₄₆H₈₂Cl₂N₂O₈
• MW: 862.057893276215
• CID: 897191
• Update Time: 2025-04-19

1,1'-dioctadecyl-4,4'-bipyridinium diperchlorate Chemical and Physical Properties

Names and Identifiers

• 1,1'-dioctadecyl-4,4'-bipyridinium diperchlorate
• 1-octadecyl-4-(1-octadecylpyridin-1-ium-4-yl)pyridin-1-ium,diperchlorate
• 1,1 inverted exclamation marka-Dioctadecyl-4,4 inverted exclamation marka-bipyridinium diperchlorate
• 4,4'-Bipyridinium, 1,1'-dioctadecyl-, diperchlorate
• AG-D-55008
• AGN-PC-001F5Q
• CTK4B5023
• I14-46446
• N,N'-Dioctadecylviologen perchlorate

• Inchi： 1S/C46H82N2.2ClHO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-47-41-35-45(36-42-47)46-37-43-48(44-38-46)40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;2*2-1(3,4)5/h35-38,41-44H,3-34,39-40H2,1-2H3;2*(H,2,3,4,5)/q+2;;/p-2
• InChI Key： MDOXEKFXLCHCDC-UHFFFAOYSA-L
• SMILES： C1(=CC=[N+](CCCCCCCCCCCCCCCCCC)C=C1)C1=CC=[N+](CCCCCCCCCCCCCCCCCC)C=C1.Cl([O-])(=O)(=O)=O.Cl([O-])(=O)(=O)=O

Computed Properties

• Exact Mass: 860.54526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 58
• Rotatable Bond Count: 35
• Complexity: 659
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 。
• Melting Point: 231 °C (dec.)(lit.)
• PSA: 156.3
• Solubility: 。

1,1'-dioctadecyl-4,4'-bipyridinium diperchlorate Security Information

• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-36/37/38
• Safety Instruction： 17-26-36/37/39
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：5.1